Cas no 1804133-06-9 (2-(3-Bromopropyl)-6-ethoxybenzyl chloride)

• Product Name: 2-(3-Bromopropyl)-6-ethoxybenzyl chloride
• CAS No: 1804133-06-9
• MF: C₁₂H₁₆BrClO
• MW: 291.611842155457
• CID: 4980621
• Update Time: 2025-06-27

2-(3-Bromopropyl)-6-ethoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-ethoxybenzyl chloride

• Inchi： 1S/C12H16BrClO/c1-2-15-12-7-3-5-10(6-4-8-13)11(12)9-14/h3,5,7H,2,4,6,8-9H2,1H3
• InChI Key： HWTDZHVDCVYVPX-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1CCl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Bromopropyl)-6-ethoxybenzyl chloride

Recent Advances in the Study of 2-(3-Bromopropyl)-6-ethoxybenzyl chloride (CAS: 1804133-06-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-Bromopropyl)-6-ethoxybenzyl chloride (CAS: 1804133-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopropyl and ethoxybenzyl functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on elucidating its synthetic pathways, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents and chemical probes.

One of the key areas of research involving 2-(3-Bromopropyl)-6-ethoxybenzyl chloride is its role as a versatile intermediate in organic synthesis. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of complex heterocyclic compounds, which are often found in bioactive molecules. The bromopropyl moiety serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the ethoxybenzyl group provides stability and modulates electronic properties. This dual functionality makes the compound a valuable building block for constructing pharmacologically relevant scaffolds.

In addition to its synthetic applications, recent investigations have explored the biological activities of derivatives of 2-(3-Bromopropyl)-6-ethoxybenzyl chloride. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit potent inhibitory effects against specific enzyme targets involved in inflammatory pathways. The researchers highlighted the compound's ability to interact with key amino acid residues in the enzyme's active site, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Another notable development is the use of 2-(3-Bromopropyl)-6-ethoxybenzyl chloride in the design of chemical probes for studying protein-ligand interactions. A recent preprint on ChemRxiv (2024) described the synthesis of a fluorescently labeled derivative of the compound, which was used to visualize and quantify binding events in live cells. This approach provides a powerful tool for understanding the molecular mechanisms underlying disease processes and could pave the way for the development of targeted therapies.

Despite these advancements, challenges remain in the practical application of 2-(3-Bromopropyl)-6-ethoxybenzyl chloride. Issues such as its stability under physiological conditions and potential off-target effects need to be addressed through further research. However, the compound's unique chemical properties and demonstrated biological activities make it a promising candidate for future studies. Researchers are encouraged to explore its potential in multidisciplinary contexts, including drug delivery systems and chemical biology tools.

In conclusion, 2-(3-Bromopropyl)-6-ethoxybenzyl chloride (CAS: 1804133-06-9) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its versatility as a synthetic intermediate and its emerging biological activities highlight its potential for contributing to the development of new therapeutic agents and research tools. Continued investigation into its properties and applications will undoubtedly yield valuable insights and innovations in the years to come.